Cas no 2229478-89-9 (2-1-(2-{1-(tert-butoxy)carbonylpiperidin-3-yl}ethyl)cyclopropyl-2-hydroxyacetic acid)

• Product Name: 2-1-(2-{1-(tert-butoxy)carbonylpiperidin-3-yl}ethyl)cyclopropyl-2-hydroxyacetic acid
• CAS No: 2229478-89-9
• MF: C₁₇H₂₉NO₅
• MW: 327.415865659714
• CID: 5847587
• PubChem ID: 165966758
• Update Time: 2023-12-15

2-1-(2-{1-(tert-butoxy)carbonylpiperidin-3-yl}ethyl)cyclopropyl-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(2-{1-(tert-butoxy)carbonylpiperidin-3-yl}ethyl)cyclopropyl-2-hydroxyacetic acid
• EN300-1894601
• 2229478-89-9
• 2-[1-(2-{1-[(tert-butoxy)carbonyl]piperidin-3-yl}ethyl)cyclopropyl]-2-hydroxyacetic acid

• Inchi： 1S/C17H29NO5/c1-16(2,3)23-15(22)18-10-4-5-12(11-18)6-7-17(8-9-17)13(19)14(20)21/h12-13,19H,4-11H2,1-3H3,(H,20,21)
• InChI Key： SKVZGYQOWRZASW-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1(CCC2CN(C(=O)OC(C)(C)C)CCC2)CC1

Computed Properties

• Exact Mass: 327.20457303g/mol
• Monoisotopic Mass: 327.20457303g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 87.1Ų